Cas no 207594-88-5 (Botryoxanthin A; 4'-Oxo)

• Product Name: Botryoxanthin A; 4'-Oxo
• CAS No: 207594-88-5
• MF: C₇₄H₁₁₀O₃
• MW: 1047.66342306137
• CID: 2728762
• Update Time: 2024-03-02

Botryoxanthin A; 4'-Oxo Chemical and Physical Properties

Names and Identifiers

• Botryoxanthin A; 4'-Oxo

• Inchi： 1S/C74H110O3/c1-52(2)59(10)40-42-62(13)61(12)39-36-56(7)34-27-35-70-73(22,49-46-64(15)63(14)43-41-60(11)53(3)4)77-74(76-70)51-50-72(20,21)68(66(74)17)45-38-58(9)33-26-31-55(6)29-24-23-28-54(5)30-25-32-57(8)37-44-67-65(16)69(75)47-48-71(67,18)19/h23-26,28-34,37-38,44-45,59-61,64,70H,1,3,13-14,27,35-36,39-43,46-51H2,2,4-12,15-22H3
• InChI Key： RKCBSTGPKMXWBJ-UHFFFAOYSA-N
• SMILES： CC(C(=C)C)CCC(C(CCC(=CCCC1C(CCC(C(CCC(C(=C)C)C)=C)C)(C)OC2(C(C)=C(C=CC(=CC=CC(=CC=CC=C(C=CC=C(C=CC3C(C)(C)CCC(=O)C=3C)C)C)C)C)C(C)(C)CC2)O1)C)C)=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 77
• XLogP3: 23.105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls